3-Bromo-5-(4-methylsulfonylphenyl)phenol

• IUPAC Name: 3-bromo-5-(4-methylsulfonylphenyl)phenol
• InChI: InChI=1S/C13H11BrO3S/c1-18(16,17)13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8,15H,1H3
• InChI Key: GBHUVTMQFYVIHK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C13H11BrO3S
• DSSTOX Substance ID: DTXSID60686465
• Molecular Weight: 327.20 g/mol
• CAS No.: 1261897-60-2

Description

3-Bromo-5-(4-methylsulfonylphenyl)phenol is a brominated phenolic compound featuring a methylsulfonyl group at the para position of the phenyl ring. The bromine atom and methylsulfonyl group contribute to its electronic and steric properties, influencing reactivity, solubility, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(4-methylsulfonylphenyl)phenol typically involves the bromination of 5-(4-methylsulfonylphenyl)phenol. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like acetic acid or dichloromethane. The reaction conditions, including temperature and reaction time, are optimized to achieve high yield and purity of the desired product.

Industrial Production Methods

Industrial production of 3-Bromo-5-(4-methylsulfonylphenyl)phenol follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure consistent quality and yield. The product is then purified using techniques such as recrystallization or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(4-methylsulfonylphenyl)phenol undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The methylsulfonyl group can be reduced to a methylsulfide group under specific conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, or alkoxides. The reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used in acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed under anhydrous conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted phenols, while oxidation can produce quinones or other oxidized phenolic compounds .

Scientific Research Applications

3-Bromo-5-(4-methylsulfonylphenyl)phenol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 3-Bromo-5-(4-methylsulfonylphenyl)phenol involves its interaction with specific molecular targets and pathways. The bromine and methylsulfonyl groups play a crucial role in its reactivity and biological activity. The compound can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Substituent Variations in Bromophenols

The following table compares 3-Bromo-5-(4-methylsulfonylphenyl)phenol with structurally related bromophenols based on substituent type, molecular weight, and key properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	References
3-Bromo-5-(4-methylsulfonylphenyl)phenol	C₁₃H₁₁BrO₃S	335.20 (calculated)	Methylsulfonyl (electron-withdrawing)	Potential enzyme inhibition (inferred)
3-Bromo-5-(4-chlorophenyl)phenol	C₁₂H₈BrClO	283.55	Chlorophenyl (halogenated)	Intermediate in organic synthesis
3-Bromo-5-phenylphenol	C₁₂H₉BrO	249.10	Phenyl (hydrophobic)	Ligand in coordination chemistry
3-Bromo-5-(trifluoromethyl)phenol	C₇H₄BrF₃O	241.01	Trifluoromethyl (strongly electron-withdrawing)	Precursor for HSD17B13 inhibitors
4-Bromo-3-methylphenol	C₇H₇BrO	187.04	Methyl (electron-donating)	Antimicrobial agent

Key Structural and Functional Differences

Electronic Effects: The methylsulfonyl group in 3-Bromo-5-(4-methylsulfonylphenyl)phenol is strongly electron-withdrawing, enhancing acidity compared to methyl- or phenyl-substituted analogs . Trifluoromethyl (in C₇H₄BrF₃O) provides even greater electron withdrawal, increasing stability in enzymatic environments .

Biological Activity: 3-Bromo-5-(trifluoromethyl)phenol is a precursor for BI-3231, a selective HSD17B13 inhibitor, suggesting that bromophenols with electron-withdrawing groups are promising in drug discovery . 4-Bromo-3-methylphenol exhibits antimicrobial properties, likely due to the methyl group improving membrane permeability .

Synthetic Utility: 3-Bromo-5-(4-chlorophenyl)phenol (CAS: 1261957-95-2) is used as a building block for cross-coupling reactions, leveraging its halogen substituents . Bromophenols with sulfanyl or triazole moieties (e.g., compounds in and ) show versatility in forming heterocyclic derivatives for catalysis or materials science .

Research Findings and Trends

• Substituent Position Matters : Bromine at the meta position (common in these analogs) balances steric hindrance and electronic effects, optimizing reactivity for nucleophilic aromatic substitution .
• Methylsulfonyl vs. Trifluoromethyl : While both groups are electron-withdrawing, methylsulfonyl may offer better solubility in polar solvents compared to trifluoromethyl .
• Natural vs. Synthetic Bromophenols: Marine algae-derived bromophenols (e.g., 2-bromo-4-(hydroxymethyl)phenol) often feature dihydroxy or hydroxymethyl groups, contrasting with synthetic analogs that prioritize halogenated or sulfonated substituents .